Cas no 1665-56-1 (Anhydrotetracycline)

Anhydrotetracycline structure
Anhydrotetracycline structure
Product Name:Anhydrotetracycline
CAS No:1665-56-1
MF:C22H22N2O7
MW:426.419286251068
CID:95336
PubChem ID:54675758
Update Time:2025-04-18

Anhydrotetracycline Chemical and Physical Properties

Names and Identifiers

    • * Anhydrotetracycline * (4S)-Anhydrotetracycline * 5a,6-Anhydrotetracycline
    • (2Z,4S,4aS,12aS)-2-(amino-hydroxy-methylidene)-4-dimethylamino-10,11,1 2a-trihydroxy-6-methyl-4a,5-dihydro-4H-tetracene-1,3,12-t
    • (2Z,4S,4aS,12aS)-2-(amino-hydroxy-methylidene)-4-dimethylamino-10,11,1 2a-trihydroxy-6-methyl-4a,5-dihydro-4H-tetracene-1,3,12-trione
    • (4S,4aS,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-6-methyl-3,12-dioxo-4a,5-dihydro-4H-tetracene-2-carboxamide
    • Anhydrotetracycline See A656050
    • 5a,6-Anhydrotetracycline
    • Anhydrotetracyclin
    • (4S)-Anhydrotetracycline
    • 4-Epianhydrotetracycline
    • 4-epi-Anhydrotetracycline
    • (1S)-1α-(Dimethylamino)-2,4aα,6,7-tetrahydroxy-4,5-dioxo-11-methyl-1,4a,12,12aα-tetrahydronaphthacene-3-carboxamide
    • 3,10,11,12aβ-Tetrahydroxy-4β-(dimethylamino)-6-methyl-1,12-dioxo-1,4,4aβ,5,12,12a-hexahydronaphthacene-2-carboxamide
    • (4R)-4α-Dimethylamino-1,4,4aβ,5,12,12a-hexahydro-3,10,11,12aβ-tetrahydroxy-6-methyl-1,12-dioxo-2-naphthacenecarboxamide
    • (4S)-4β-Dimethylamino-1,4,4aβ,5,12,12a-hexahydro-3,10,11,12aβ-tetrahydroxy-6-methyl-1,12-dioxo-2-naphthacenecarboxamide
    • 2-Naphthacenecarboxamide, 1,4,4A,5,12,12A-hexahydro-4-(dimethylamino)-1,12-dioxo-6-methyl-3,10,11,12A-tetrahydroxy-, (4S-(4-alpha,4A-alpha,12A-alpha))-
    • HY-142052
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-, (4S,4aS,12aS)-
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-
    • 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,12,12A-HEXAHYDRO-3,10,11,12A-TETRAHYDROXY-6-METHYL-1,12-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,12A.ALPHA.))-
    • 5A(6)-ANHYDROTETRACYCLINE
    • (4S,4aS,12aS)-4-(dimethylamino)-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-1,4,4a,5,12,12a-hexahydrotetracene-2-carboxamide
    • NS00078038
    • DTXSID201016171
    • CHLORTETRACYCLINE HYDROCHLORIDE IMPURITY J [EP IMPURITY]
    • CHEBI:191005
    • Tetracycline, anhydro-
    • 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-
    • Anhydrotetracycline
    • LYMECYCLINE IMPURITY C [EP IMPURITY]
    • TETRACYCLINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
    • (4S,4AS,12AS)-4-(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-6-METHYL-1,11-DIOXO-1,4,4A,5,11,12A-HEXAHYDROTETRACENE-2-CARBOXAMIDE
    • TETRACYCLINE IMPURITY C [EP IMPURITY]
    • SCHEMBL2612793
    • UNII-7284RM98Q5
    • CHEMBL1214599
    • 1665-56-1
    • J-010296
    • Anhydrotetracycline,(S)
    • CHEBI:17146
    • Q27102238
    • 7284RM98Q5
    • C02811
    • ANHYDROTETRACYCLINE [USP IMPURITY]
    • SCHEMBL6525006
    • CS-0343476
    • TDC
    • Anhydrotetracycline; 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-, (4S,4aS,12aS)- (9CI); 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-
    • Inchi: 1S/C22H22N2O7/c1-8-9-5-4-6-12(25)13(9)17(26)14-10(8)7-11-16(24(2)3)18(27)15(21(23)30)20(29)22(11,31)19(14)28/h4-6,11,16,25-26,29,31H,7H2,1-3H3,(H2,23,30)/t11-,16-,22-/m0/s1
    • InChI Key: KTTKGQINVKPHLY-DOCRCCHOSA-N
    • SMILES: O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1CC1C(C)=C3C=CC=C(C3=C(C=1C2=O)O)O)N(C)C)=O)O

Computed Properties

  • Exact Mass: 426.14300
  • Monoisotopic Mass: 426.14270105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • PSA: 161.39000
  • LogP: 1.15610

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